5-Fluoro-2-[(3-methylbutyl)amino]benzonitrile

• Molecular Formula: C12H15FN2
• Molecular Weight: 206.26 g/mol
• IUPAC Name: 5-fluoro-2-(3-methylbutylamino)benzonitrile
• InChI: InChI=1S/C12H15FN2/c1-9(2)5-6-15-12-4-3-11(13)7-10(12)8-14/h3-4,7,9,15H,5-6H2,1-2H3
• InChI Key: FOOAUJCMAGMMJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC1=C(C=C(C=C1)F)C#N

Description

This compound belongs to the benzonitrile class, characterized by a nitrile group (-CN) attached to a benzene ring substituted with fluorine and an alkylamino group. Such derivatives are frequently explored in medicinal chemistry for their pharmacokinetic and pharmacodynamic properties, particularly in kinase inhibition and targeted degradation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Fluoro-2-[(3-methylbutyl)amino]benzonitrile typically involves the reaction of 5-fluoro-2-nitrobenzonitrile with 3-methylbutylamine under specific conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and requires heating to facilitate the reaction. The nitro group is reduced to an amino group, resulting in the formation of the desired compound.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, as it is primarily used for research purposes. the general approach involves large-scale synthesis using the same reaction conditions as in laboratory settings, with additional purification steps to ensure high purity.

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-2-[(3-methylbutyl)amino]benzonitrile undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro compounds.

Reduction: The nitrile group can be reduced to form primary amines.

Substitution: The fluorine atom can be substituted with other nucleophiles, such as hydroxyl or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation are used.

Substitution: Nucleophilic substitution reactions often require the presence of a base, such as sodium hydroxide (NaOH), and elevated temperatures.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of primary amines.

Substitution: Formation of hydroxyl or alkyl-substituted derivatives.

Scientific Research Applications

5-Fluoro-2-[(3-methylbutyl)amino]benzonitrile has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, particularly in the development of new drugs.

Industry: Utilized in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Fluoro-2-[(3-methylbutyl)amino]benzonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom and nitrile group play crucial roles in its binding affinity and specificity. The compound may inhibit or activate certain pathways, leading to its observed effects.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	MW (g/mol)	Key Substituents	Biological Application	Reference
5-Fluoro-2-[(3-methylbutyl)amino]benzonitrile	C₁₂H₁₄FN₃	219.26	3-Methylbutylamino, -CN, -F	Hypothesized kinase modulator	N/A
5-Amino-2-fluorobenzonitrile	C₇H₅FN₂	136.12	-NH₂, -CN, -F	Pharmaceutical intermediate
PAK1-Selective Degrader (Compound 1)	C₂₅H₂₅FN₈O₃S	536.58	Piperazine, methylsulfonyl, pyrimidine	PAK1 inhibition/degradation
5-Fluoro-2-(propan-2-ylideneaminooxy)benzonitrile	C₁₁H₁₀FN₃O	231.22	Isopropylideneaminooxy, -CN, -F	Undisclosed (structural studies)

Table 2: Pharmacokinetic Parameters of Fluorinated Compounds

Compound	Hepatic Extraction Ratio	Systemic Exposure Reduction (Arterial vs. Venous)	Clearance (L/min)	Reference
FdUrd	0.69–0.92	75%	0.81–2.3
Fluorouracil	0.22–0.45	40%	0.24–0.45
Benzonitrile Derivatives*	Not reported	Hypothesized >50%	Not reported	N/A

*Hypothetical values based on structural analogy.

Research Findings and Implications

• Synthetic Challenges: Alkylamino-substituted benzonitriles require multi-step syntheses, often involving palladium-catalyzed amination (e.g., for 4-[(5-chloro-2-fluorophenyl)amino]benzonitrile) . Yields for such reactions range from 18–29%, highlighting the need for optimized protocols .
• Therapeutic Potential: Fluorine and nitrile groups enhance metabolic stability and target binding. For example, PAK1 degraders with similar scaffolds show promise in cancer therapy by selectively degrading oncogenic proteins .

Biological Activity

5-Fluoro-2-[(3-methylbutyl)amino]benzonitrile is a compound of interest due to its potential biological activities, particularly in the context of neurological disorders and cancer treatment. This article compiles various research findings to elucidate its biological activity, mechanisms, and potential therapeutic applications.

• Molecular Formula : C₁₂H₁₅FN₂
• Molecular Weight : 206.26 g/mol
• CAS Number : 1339475-52-3

Biological Activity Overview

The biological activity of 5-Fluoro-2-[(3-methylbutyl)amino]benzonitrile has been investigated primarily in the context of its effects on cholinesterase inhibition, neuroprotection, and anti-inflammatory properties.

1. Cholinesterase Inhibition

Cholinesterase inhibitors are crucial for treating neurodegenerative diseases like Alzheimer’s. In vitro studies have shown that compounds similar to 5-Fluoro-2-[(3-methylbutyl)amino]benzonitrile exhibit significant inhibitory effects on acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE).

Compound	AChE Inhibition (IC50)	BuChE Inhibition (IC50)
5-Fluoro-2-[(3-methylbutyl)amino]benzonitrile	TBD	TBD
Donepezil	0.64 μM	Not applicable

Note: Specific IC50 values for the compound are yet to be determined in published studies.

2. Neuroprotective Effects

Research has indicated that compounds with similar structures can protect neuronal cells from apoptosis induced by oxidative stress. The MTT assay conducted on PC12 cells demonstrated that these compounds maintain cell viability at various concentrations, suggesting a protective mechanism against neurotoxicity.

3. Anti-inflammatory Activity

The anti-inflammatory properties of related compounds have been evaluated through various assays. For instance, a study reported that certain derivatives could significantly reduce nitric oxide (NO) production in LPS-induced RAW264.7 cells, indicating their potential as anti-inflammatory agents.

Treatment	NO Production (% Inhibition)
PDTC	66.42 ± 1.83
Compound X (similar structure)	42.37 ± 0.69

Case Studies

Several case studies highlight the efficacy of compounds related to 5-Fluoro-2-[(3-methylbutyl)amino]benzonitrile:

• Neuroprotective Study : A study involving PC12 cells treated with various concentrations of a related compound showed that at concentrations up to 100 µM, cell viability remained above 80%, indicating low cytotoxicity and potential neuroprotective effects.
• Cholinesterase Inhibition Study : A comparative study demonstrated that derivatives with fluorine substitutions exhibited enhanced AChE inhibitory activity compared to their non-fluorinated counterparts, suggesting that the presence of fluorine may enhance biological activity.

The mechanism by which 5-Fluoro-2-[(3-methylbutyl)amino]benzonitrile exerts its biological effects may involve:

• Inhibition of Cholinesterases : By blocking AChE and BuChE, the compound increases acetylcholine levels in the synaptic cleft, which is beneficial for cognitive function.
• Antioxidant Activity : Similar compounds have shown the ability to scavenge free radicals, thereby reducing oxidative stress in neuronal tissues.